Cas no 2172178-52-6 (2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2172178-52-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5761946
• PubChem ID: 165516067
• Update Time: 2025-06-07

2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• EN300-1495527
• 2172178-52-6
• 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(11-14-24(30)29-27(2,25(31)32)18-12-13-18)15-28-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RHKGVUPCANSVPX-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

2-Cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic Acid (CAS No. 2172178-52-6): A Comprehensive Overview

2-Cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2172178-52-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

Chemical Structure and Synthesis: The molecular structure of 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid is intricate and consists of several functional groups that contribute to its unique properties. The compound features a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. The cyclopropyl group imparts conformational rigidity to the molecule, which can influence its biological activity. The Fmoc protecting group is commonly used in peptide synthesis to protect the amino group during the synthetic process, ensuring that the desired product is formed with high purity and yield.

The synthesis of 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid typically involves a multi-step process. Key steps include the formation of the cyclopropyl-containing intermediate, the introduction of the Fmoc protecting group, and the final coupling reaction to form the amide bond. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

Biological Activity: The biological activity of 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid has been extensively studied in various biological assays. One of its notable properties is its ability to modulate specific protein-protein interactions (PPIs), which are crucial for many cellular processes. PPIs are involved in signal transduction pathways, cell cycle regulation, and apoptosis, among other functions. By targeting these interactions, this compound has the potential to interfere with disease-causing pathways and serve as a lead molecule for drug discovery.

In particular, 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid has shown promising results in inhibiting the interaction between specific proteins involved in cancer progression. For example, it has been reported to disrupt the binding between a key oncogenic protein and its interacting partner, thereby inhibiting tumor growth and metastasis. These findings highlight the potential of this compound as a therapeutic agent for cancer treatment.

Clinical Applications: While still in the early stages of development, 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid shows promise for various clinical applications. Its ability to modulate PPIs makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. Preclinical studies have demonstrated its efficacy in inhibiting specific protein interactions associated with cancer, neurodegenerative diseases, and inflammatory conditions.

In addition to its therapeutic potential, this compound can also serve as a valuable research tool. Its unique structural features allow it to be used in high-throughput screening assays to identify other molecules with similar biological activities. This can accelerate the drug discovery process by providing researchers with a starting point for developing more potent and selective compounds.

Current Research Trends: The field of medicinal chemistry is constantly evolving, and recent research has shed light on new applications for compounds like 2-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid. For instance, studies have explored its use in combination therapies to enhance treatment efficacy and reduce side effects. Additionally, efforts are underway to optimize its pharmacokinetic properties to improve bioavailability and reduce toxicity.

Molecular dynamics simulations have provided insights into the binding mechanism of this compound with its target proteins. These simulations help researchers understand how subtle changes in the molecular structure can affect binding affinity and selectivity. This knowledge can guide the rational design of more effective derivatives with improved therapeutic profiles.

Safety Considerations: As with any new chemical entity, safety considerations are paramount during the development process. Preclinical toxicology studies have shown that 2-cyclopropyl-2-5-{(9H-fluoren-9-yloxymethyl)carbonylamino}-4-methylpentanoylpropanoic acid exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully evaluate its safety profile in humans.

In conclusion, 2-cyclopropyl-2-{5-[((fluoren-(9yloxymethyl)carbonyl) amino)]}-4-methylpentanoylpropanoic acid (CAS No. 2172178--6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.